Cas no 57198-56-8 (1-(Isocyanatomethyl)-3-methoxybenzene)

1-(Isocyanatomethyl)-3-methoxybenzene structure
57198-56-8 structure
Product Name:1-(Isocyanatomethyl)-3-methoxybenzene
CAS No:57198-56-8
MF:C9H9NO2
MW:163.173262357712
CID:946617
PubChem ID:24879185
Update Time:2025-04-19

1-(Isocyanatomethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 3-METHOXYBENZYL ISOCYANATE 97
    • 1-(ISOCYANATOMETHYL)-3-METHOXYBENZENE
    • 1-(isocyanatomethyl)-3-(methyloxy)benzene
    • 1-isocyanatomethyl-3-methoxybenzene
    • 3-Methoxybenzyl isocyanate
    • meta-methoxybenzyl isocyanate
    • QWGAJMDRYUIPIT-UHFFFAOYSA-N
    • STK504608
    • AKOS005171702
    • BS-42224
    • 57198-56-8
    • 3-Methoxybenzyl isocyanate, 97%
    • EN300-123451
    • G30780
    • MFCD03427184
    • DTXSID20394599
    • SCHEMBL4672
    • 1-isocyanatomethyl-3-methoxy-benzene
    • 1-(Isocyanatomethyl)-3-methoxybenzene
    • MDL: MFCD03427184
    • Inchi: 1S/C9H9NO2/c1-12-9-4-2-3-8(5-9)6-10-7-11/h2-5H,6H2,1H3
    • InChI Key: QWGAJMDRYUIPIT-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(CN=C=O)=C1

Computed Properties

  • Exact Mass: 163.06300
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.136 g/mL at 25 °C(lit.)
  • Flash Point: Degrees Fahrenheit:78.8°F
    Degrees Celsius:26°C
  • Refractive Index: n20/D 1.5320(lit.)
  • PSA: 38.66000
  • LogP: 1.53100
  • Solubility: Not available

1-(Isocyanatomethyl)-3-methoxybenzene Security Information

1-(Isocyanatomethyl)-3-methoxybenzene Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(Isocyanatomethyl)-3-methoxybenzene Pricemore >>

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